2-hydroxy-5-nitro-N-octadecylbenzamide

• Molecular Formula: C25H42N2O4
• Molecular Weight: 434.6 g/mol
• IUPAC Name: 2-hydroxy-5-nitro-N-octadecylbenzamide
• InChI: InChI=1S/C25H42N2O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-25(29)23-21-22(27(30)31)18-19-24(23)28/h18-19,21,28H,2-17,20H2,1H3,(H,26,29)
• InChI Key: KZTBDEXWLWZZES-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCNC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])O

Description

2-Hydroxy-5-nitro-N-octadecylbenzamide (C₃₁H₅₄N₂O₄) is a benzamide derivative featuring a hydroxyl group at position 2, a nitro group at position 5, and an octadecyl (C₁₈) alkyl chain attached to the amide nitrogen. The nitro and hydroxyl groups confer reactivity for applications in organic synthesis, such as precursors for benzoxazepines .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-hydroxy-5-nitro-N-octadecylbenzamide typically involves a multi-step process:

Nitration: The starting material, 2-hydroxybenzamide, undergoes nitration using a mixture of concentrated sulfuric acid and nitric acid to introduce the nitro group at the 5-position.

Alkylation: The nitrated product is then subjected to alkylation with octadecyl bromide in the presence of a base such as potassium carbonate to attach the long octadecyl chain.

Industrial Production Methods

Industrial production of 2-hydroxy-5-nitro-N-octadecylbenzamide follows similar synthetic routes but on a larger scale. The process involves:

Batch or continuous flow reactors: To ensure efficient mixing and reaction control.

Purification steps: Including recrystallization and chromatography to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-5-nitro-N-octadecylbenzamide can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, forming ethers or esters.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon catalyst.

Substitution: Alkyl halides, acid chlorides, bases like sodium hydroxide.

Major Products

Reduction: 2-Hydroxy-5-amino-N-octadecylbenzamide.

Substitution: Various ethers or esters depending on the substituent introduced.

Scientific Research Applications

2-Hydroxy-5-nitro-N-octadecylbenzamide has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an antimicrobial agent due to the presence of the nitro group.

Medicine: Explored for its potential in drug delivery systems, leveraging the long octadecyl chain for improved solubility and bioavailability.

Industry: Utilized in the development of specialty chemicals and materials, including surfactants and lubricants.

Mechanism of Action

The mechanism of action of 2-hydroxy-5-nitro-N-octadecylbenzamide involves:

Molecular Targets: The nitro group can interact with microbial enzymes, leading to the disruption of cellular processes.

Pathways: The compound may interfere with the electron transport chain in microbial cells, leading to cell death.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Physicochemical Properties

Key structural differences among benzamide derivatives include:

• Nitro group position : Meta (position 3) vs. para (position 5).
• N-substituent : Octadecyl (C₁₈) vs. phenyl or hydrogen.

Table 1: Structural and Functional Comparisons

Compound	Nitro Position	N-Substituent	Key Properties
2-Hydroxy-5-nitro-N-octadecylbenzamide	5 (para)	Octadecyl	High hydrophobicity; potential for lipid membrane interaction
2-Hydroxy-3-nitrobenzamide	3 (meta)	H	Lower solubility in nonpolar solvents; planar geometry
N-Phenyl-2-hydroxy-3-nitrobenzamide	3 (meta)	Phenyl	Increased aromatic stacking; intermediate for heterocyclic synthesis
2-Hydroxy-5-nitrobenzamide	5 (para)	H	Enhanced hydrogen bonding; precursor for pharmaceuticals

Crystallographic Insights :

• In 2-hydroxy-5-nitrobenzamide, the nitro group at position 5 creates distinct hydrogen-bonding networks compared to its meta-nitro isomer .
• The octadecyl chain in the target compound likely disrupts crystal packing, reducing crystallinity compared to phenyl-substituted analogs .